Cas no 1803868-31-6 (2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one
• CAS No: 1803868-31-6
• MF: C₁₀H₉Br₂NO₃
• MW: 350.991361379623
• CID: 4979377
• Update Time: 2025-10-31

2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one

• Inchi： 1S/C10H9Br2NO3/c1-6(12)10(14)7-2-3-9(13(15)16)8(4-7)5-11/h2-4,6H,5H2,1H3
• InChI Key： IOXLKVPLFSWETP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(CBr)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.2
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one

2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one: A Comprehensive Overview

CAS No 1803868-31-6, commonly referred to as 2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug development, agrochemicals, and advanced materials synthesis.

The molecular structure of 2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one comprises a ketone group attached to a brominated phenyl ring, which itself is substituted with a nitro group and a bromomethyl group. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. Researchers have explored its potential as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-cancer drug discovery. The bromine atoms present in the molecule serve as reactive sites for further substitution reactions, enabling the creation of diverse chemical libraries for high-throughput screening.

In addition to its role in drug discovery, 2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one has been utilized in the synthesis of advanced materials such as polymers and nanoparticles. Its nitro group contributes to electron-deficient aromatic properties, which are advantageous in designing materials with specific electronic characteristics.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and oxidation reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for industrial applications.

Moreover, this compound has shown promise in agrochemical research, particularly in the development of herbicides and fungicides. Its ability to undergo various transformations allows for the creation of derivatives with enhanced bioactivity and selectivity against target pests.

In conclusion, CAS No 1803868-31-6, or 2-Bromo-1-(3-(bromomethyl)-4-nitrophenyl)propan-1-one, stands out as a versatile building block in modern chemistry. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and agrochemical development. As research continues to uncover new applications for this compound, its significance in the chemical industry is expected to grow further.